Cas no 1250795-52-8 (6-(3-chlorophenyl)-2-methylpyrimidin-4-amine)

• Product Name: 6-(3-chlorophenyl)-2-methylpyrimidin-4-amine
• CAS No: 1250795-52-8
• MF: C₁₁H₁₀ClN₃
• MW: 219.670200824738
• CID: 5548379
• Update Time: 2025-05-20

6-(3-chlorophenyl)-2-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-amino-6-(3-chlorophenyl)-2-methylpyrimidine
• 6-(3-chlorophenyl)-2-methylpyrimidin-4-amine

• Inchi： 1S/C11H10ClN3/c1-7-14-10(6-11(13)15-7)8-3-2-4-9(12)5-8/h2-6H,1H3,(H2,13,14,15)
• InChI Key： STNZMFDTDYQOGX-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C2=CC=CC(Cl)=C2)=CC(N)=N1

Additional information on 6-(3-chlorophenyl)-2-methylpyrimidin-4-amine

6-(3-Chlorophenyl)-2-Methylpyrimidin-4-Amine: A Comprehensive Overview

The compound 6-(3-chlorophenyl)-2-methylpyrimidin-4-amine (CAS No. 1250795-52-8) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the pyrimidine family, which is a class of heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms at positions 1 and 3. The presence of a chlorine atom at the 3-position of the phenyl ring and a methyl group at position 2 of the pyrimidine ring introduces unique electronic and steric properties, making it an intriguing subject for research and development.

Recent studies have highlighted the importance of 6-(3-chlorophenyl)-2-methylpyrimidin-4-amine in drug discovery, particularly in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The pyrimidine core of this compound provides a scaffold for binding to kinase active sites, making it a promising lead compound for therapeutic interventions.

The synthesis of 6-(3-chlorophenyl)-2-methylpyrimidin-4-amine involves a multi-step process that typically begins with the preparation of intermediates such as 3-chlorophenylboronic acid and 2-methylpyrimidin-4-amine derivatives. Modern synthetic methodologies, including Suzuki-Miyaura coupling reactions and microwave-assisted synthesis, have significantly improved the efficiency and scalability of this process. These advancements have not only reduced production costs but also enhanced the purity and consistency of the final product.

In terms of biological activity, 6-(3-chlorophenyl)-2-methylpyrimidin-4-amine has shown remarkable selectivity towards certain protein targets, which is crucial for minimizing off-target effects in drug candidates. For instance, recent research has demonstrated its ability to inhibit specific tyrosine kinases with high potency while exhibiting low toxicity in preclinical models. This dual property makes it an attractive candidate for the development of next-generation therapies.

Moreover, the structural versatility of 6-(3-chlorophenyl)-2-methylpyrimidin-4-amine allows for further functionalization to explore its potential in other therapeutic areas. For example, substituting the chlorine atom with other halogens or electron-withdrawing groups could modulate its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Such modifications are essential for optimizing drug-like qualities and ensuring successful translation into clinical applications.

From a materials science perspective, 6-(3-chlorophenyl)-2-methylpyrimidin-4-amine has also been investigated as a building block for advanced materials such as organic semiconductors and coordination polymers. Its planar structure and conjugated system make it suitable for applications in optoelectronics and energy storage devices. Recent studies have explored its use in constructing self-assembled monolayers (SAMs) with tailored electronic properties, which could revolutionize the field of nanotechnology.

In conclusion, 6-(3-chlorophenyl)-2-methylpyrimidin-4-amine (CAS No. 1250795-52-8) stands out as a versatile compound with immense potential across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and biological applications, positions it as a key player in future innovations within pharmaceuticals, agrochemicals, and materials science.